Cas no 99855-38-6 (Benzyl 2-amino-3-oxobutanoate hydrochloride)

• Product Name: Benzyl 2-amino-3-oxobutanoate hydrochloride
• CAS No: 99855-38-6
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 1094712
• PubChem ID: 67767667
• Update Time: 2025-08-04

Benzyl 2-amino-3-oxobutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-amino-3-oxobutanoate hydrochloride
• Benzyl 2-amino-3-oxobutanoate hydrochloride (1:1)
• 99855-38-6
• SCHEMBL9081023
• Benzyl2-amino-3-oxobutanoatehydrochloride

• Inchi： 1S/C11H13NO3.ClH/c1-8(13)10(12)11(14)15-7-9-5-3-2-4-6-9;/h2-6,10H,7,12H2,1H3;1H
• InChI Key： ZELDRZBGQWPLJU-UHFFFAOYSA-N
• SMILES： Cl.O(C(C(C(C)=O)N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.066
• Monoisotopic Mass: 243.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Additional information on Benzyl 2-amino-3-oxobutanoate hydrochloride

Benzyl 2-amino-3-oxobutanoate hydrochloride (CAS No. 99855-38-6): A Comprehensive Overview

Benzyl 2-amino-3-oxobutanoate hydrochloride, identified by its CAS number 99855-38-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, a hydrochloride salt, has garnered attention due to its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. Its unique structural properties make it a valuable intermediate in the creation of more complex molecules, offering researchers a versatile tool for exploring new pharmacological pathways.

The molecular structure of Benzyl 2-amino-3-oxobutanoate hydrochloride consists of a benzyl group attached to an α-keto acid derivative, which is further modified by the presence of an amino group. This configuration imparts distinct reactivity and functionality, making it a candidate for various chemical transformations. The hydrochloride form enhances its solubility in aqueous solutions, facilitating its use in biological systems and pharmaceutical formulations.

In recent years, there has been growing interest in the development of new antibiotics and anti-inflammatory agents. The scaffold of Benzyl 2-amino-3-oxobutanoate hydrochloride aligns well with this trend, as it can be modified to produce compounds with enhanced binding affinity to biological targets. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain bacterial strains, suggesting its utility in combating antibiotic-resistant pathogens.

Moreover, the compound has been explored in the context of enzyme inhibition. Its structural features allow it to interact with specific enzymes involved in metabolic pathways, potentially leading to the development of drugs that modulate these pathways. Such applications are particularly relevant in the treatment of metabolic disorders and inflammatory diseases, where precise enzymatic control is crucial.

Recent advancements in computational chemistry have further enhanced the understanding of Benzyl 2-amino-3-oxobutanoate hydrochloride's interactions with biological targets. Molecular docking studies have identified key binding pockets on enzymes and receptors where this compound can be docked effectively. These insights have guided the design of more potent analogs with improved pharmacokinetic properties.

The synthesis of Benzyl 2-amino-3-oxobutanoate hydrochloride involves multi-step organic reactions, often starting from readily available precursors. The process typically includes condensation reactions followed by salt formation to yield the final product. Optimizing these synthetic routes is essential for achieving high yields and purity, which are critical for pharmaceutical applications.

Quality control and analytical techniques play a pivotal role in ensuring the integrity of Benzyl 2-amino-3-oxobutanoate hydrochloride. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed methods for characterizing the compound and verifying its purity. These analytical tools provide researchers with confidence in the quality and consistency of their samples.

The safety profile of Benzyl 2-amino-3-oxobutanoate hydrochloride is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its toxicity and pharmacokinetic behavior in various models. These studies have demonstrated that the compound is well-tolerated at relevant doses, although further research is needed to fully understand its long-term effects.

In conclusion, Benzyl 2-amino-3-oxobutanoate hydrochloride (CAS No. 99855-38-6) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing various medical challenges.